Cas no 566193-93-9 (2,1,3-Benzoxadiazole, 4-(bromomethyl)-6-chloro-)

2,1,3-Benzoxadiazole, 4-(bromomethyl)-6-chloro- structure
566193-93-9 structure
Product Name:2,1,3-Benzoxadiazole, 4-(bromomethyl)-6-chloro-
CAS No:566193-93-9
MF:C7H4BrClN2O
MW:247.476459503174
CID:1599791
Update Time:2024-09-12

2,1,3-Benzoxadiazole, 4-(bromomethyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole, 4-(bromomethyl)-6-chloro-
    • Inchi: 1S/C7H4BrClN2O/c8-3-4-1-5(9)2-6-7(4)11-12-10-6/h1-2H,3H2
    • InChI Key: BHZQANIMOVOJDR-UHFFFAOYSA-N
    • SMILES: N1=C2C=C(Cl)C=C(CBr)C2=NO1

Computed Properties

  • Exact Mass: 245.91962

Experimental Properties

  • Density: 1.843±0.06 g/cm3(Predicted)
  • Boiling Point: 316.6±50.0 °C(Predicted)
  • PSA: 38.92
  • pka: -2.76±0.50(Predicted)
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